Cas no 42065-78-1 (3-isocyanatopentane)

3-isocyanatopentane structure
3-isocyanatopentane structure
Product Name:3-isocyanatopentane
CAS No:42065-78-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD09948655
CID:2636798
PubChem ID:22102267
Update Time:2025-04-21

3-isocyanatopentane Chemical and Physical Properties

Names and Identifiers

    • 3-isocyanatopentane
    • SCHEMBL332238
    • 3-Isocyanatopentane, AldrichCPR
    • BS-12883
    • EN300-40526
    • G30901
    • 1-ethylpropyl isocyanate
    • MFCD09948655
    • DTXCID20573206
    • DTXSID90622452
    • Pentane, 3-isocyanato-
    • AKOS000193317
    • 971-782-7
    • 42065-78-1
    • F2190-0554
    • MDL: MFCD09948655
    • Inchi: 1S/C6H11NO/c1-3-6(4-2)7-5-8/h6H,3-4H2,1-2H3
    • InChI Key: MJTTZPPXKNHJBG-UHFFFAOYSA-N
    • SMILES: O=C=NC(CC)CC

Computed Properties

  • Exact Mass: 113.084063974Da
  • Monoisotopic Mass: 113.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.4Ų

3-isocyanatopentane Pricemore >>

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